![molecular formula C19H14ClN3O4 B2527588 N-(4-chlorophenyl)-1-(3-nitrobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxamide CAS No. 899741-39-0](/img/structure/B2527588.png)
N-(4-chlorophenyl)-1-(3-nitrobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-chlorophenyl)-1-(3-nitrobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxamide, commonly known as Nitrendipine, is a dihydropyridine calcium channel blocker. It is widely used in scientific research for its potential as a therapeutic agent in various diseases. Nitrendipine has been found to have numerous biochemical and physiological effects, making it a promising candidate for further research.
Scientific Research Applications
Synthesis and Structural Activity Relationship (SAR)
Research has explored the synthesis and SAR of various pyridine derivatives, including those related to the specific compound , demonstrating their potential as human CB1 inverse agonists. These studies highlight the significance of structural modifications in enhancing the biological activity and selectivity of these compounds (Meurer et al., 2005). The methodical approach to synthesizing these derivatives provides a foundation for developing new therapeutic agents targeting cannabinoid receptors.
X-ray Diffraction and Molecular Structure
Further investigations into the derivatives of dihydropyridine carboxamides reveal insights into their molecular and crystal structures through X-ray diffraction. This research is crucial for understanding the molecular conformations and interactions that contribute to the compound's pharmacological properties. The detailed analysis of bond lengths, valence angles, and hydrogen bonding patterns helps in elucidating the structure-activity relationships that govern the biological efficacy of these compounds (Okul et al., 2019).
Antimicrobial and Antifungal Activity
The antimicrobial and antifungal evaluations of novel derivatives of 6-oxo-pyridine-3-carboxamide have shown significant biological activities. These studies indicate the potential of these compounds as broad-spectrum antibacterial and antifungal agents, with some derivatives displaying comparable or superior efficacy to established drugs like Ampicillin, Gentamicin, and Amphotericin B. The exploration of these compounds' antimicrobial properties opens avenues for the development of new treatments for infections resistant to current medications (El-Sehrawi et al., 2015).
Properties
IUPAC Name |
N-(4-chlorophenyl)-1-[(3-nitrophenyl)methyl]-6-oxopyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14ClN3O4/c20-15-5-7-16(8-6-15)21-19(25)14-4-9-18(24)22(12-14)11-13-2-1-3-17(10-13)23(26)27/h1-10,12H,11H2,(H,21,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UYGFERKHCKNYOC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])CN2C=C(C=CC2=O)C(=O)NC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14ClN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.